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Compound Name: Benzhydryl isothiocyanate

Cat. No.: B1268038

Benzhydryl Isothiocyanate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzhydryl isothiocyanate, also known as diphenylmethyl isothiocyanate, is an organic
compound featuring a benzhydryl group (two phenyl rings attached to a single carbon) and a
reactive isothiocyanate functional group. While structurally related to the extensively studied
benzyl isothiocyanate (BITC), benzhydryl isothiocyanate possesses unique steric and
electronic properties due to the presence of the second phenyl ring. This guide provides a
detailed overview of the chemical properties, structure, and known experimental data for
benzhydryl isothiocyanate, highlighting its distinction from its more common analogue and
identifying areas for future research.

Chemical Properties and Structure

The fundamental chemical and physical properties of benzhydryl isothiocyanate are
summarized below. These properties are crucial for its handling, characterization, and
application in experimental settings.

Physicochemical Data

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1268038?utm_src=pdf-interest
https://www.benchchem.com/product/b1268038?utm_src=pdf-body
https://www.benchchem.com/product/b1268038?utm_src=pdf-body
https://www.benchchem.com/product/b1268038?utm_src=pdf-body
https://www.benchchem.com/product/b1268038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C14H11NS [1112]

Linear Formula (CsHs)2CHNCS [3]

Molecular Weight 225.31 g/mol [1112][3]

CAS Number 3550-21-8 [1][2][3]
Melting Point 57-61 °C [3]
Appearance Solid [4]

Purity >97% [3]

Structural Information

Benzhydryl isothiocyanate's structure is characterized by a central carbon atom bonded to
two phenyl groups, a hydrogen atom, and the nitrogen atom of the isothiocyanate group (-
N=C=S). The presence of the two bulky phenyl groups on the same carbon atom (the
benzhydryl moiety) significantly influences the molecule's stereochemistry and reactivity
compared to benzyl isothiocyanate, which has only one phenyl group.

The isothiocyanate group is a key functional group, known for its electrophilic nature and its
ability to react with nucleophiles.[5] This reactivity is central to the biological activities observed

in other isothiocyanate-containing compounds.
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Structural Comparison of Isothiocyanates

Benzyl Isothiocyanate

CsH7NS

Benzhydryl Isothiocyanate

C14H11NS

Click to download full resolution via product page
Caption: Structural difference between benzhydryl and benzyl isothiocyanate.

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of benzhydryl
isothiocyanate.
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« Infrared (IR) Spectroscopy: The NIST WebBook provides a gas-phase IR spectrum for
benzhydryl isothiocyanate.[1] Key characteristic peaks would include those corresponding
to the aromatic C-H stretching, C=C stretching of the phenyl rings, and the strong,
characteristic asymmetric stretching of the -N=C=S group.

e Mass Spectrometry (MS): The NIST WebBook also contains the electron ionization mass
spectrum for this compound.[6] The mass spectrum would show the molecular ion peak and
fragmentation patterns characteristic of the benzhydryl group.

Synthesis and Reactivity
Synthesis

While detailed, step-by-step experimental protocols for the synthesis of benzhydryl
isothiocyanate are not readily available in the reviewed literature, the general synthesis of
isothiocyanates is well-established. One common method involves the reaction of a primary
amine with carbon disulfide to form a dithiocarbamate salt, which is then desulfurized to yield
the isothiocyanate.[7] For benzhydryl isothiocyanate, the starting material would be
benzhydrylamine.

Reactivity

The isothiocyanate functional group is a versatile electrophile that readily reacts with
nucleophiles such as amines, thiols, and alcohols.[5] For instance, benzyl isothiocyanate has
been shown to react with amino and sulfhydryl groups in proteins to form thiourea and
dithiocarbamate derivatives, respectively.[5] It is expected that benzhydryl isothiocyanate
would undergo similar reactions, although the increased steric hindrance from the two phenyl
groups might affect the reaction kinetics.

Biological Activity and Signaling Pathways

There is a notable lack of published research specifically investigating the biological activity
and associated signaling pathways of benzhydryl isothiocyanate. The majority of studies on
related compounds have focused on benzyl isothiocyanate (BITC).

While the findings for BITC cannot be directly extrapolated to benzhydryl isothiocyanate due
to structural differences, they provide a valuable starting point for future research into the
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potential bioactivity of benzhydryl isothiocyanate. BITC has been reported to exhibit a wide
range of biological activities, including:

e Anticancer Properties: BITC has been shown to induce apoptosis and inhibit cell proliferation
in various cancer cell lines.[8][9]

e Modulation of Signaling Pathways: Studies on BITC have identified its interaction with
several key cellular signaling pathways, including:

o Wnt/B-catenin Pathway: BITC has been observed to regulate this pathway, which is crucial
in carcinogenesis.[10]

o PI3K/AKT/FOXO Pathway: Inhibition of this survival pathway has been associated with the
tumor-suppressive effects of BITC.[11]

o MAPK Signaling Pathway: BITC can modulate the MAPK pathway, which is involved in cell
proliferation, differentiation, and apoptosis.[12][13]

o mTOR Signaling: BITC has been shown to induce autophagy in cancer cells through the
inhibition of MTOR signaling.[14][15]

o STAT3 Pathway: BITC can induce reactive oxygen species (ROS)-dependent repression
of the STAT3 protein.[16][17]

It is critical to reiterate that these biological activities and signaling pathway interactions are
documented for benzyl isothiocyanate, and similar studies on benzhydryl isothiocyanate are
currently lacking. The distinct three-dimensional structure of benzhydryl isothiocyanate may
lead to different biological targets and activities.

Experimental Protocols

Detailed experimental protocols specifically for benzhydryl isothiocyanate are scarce in the
literature. However, general methods for the analysis of related compounds can be adapted.

General Analytical Workflow

A general workflow for the characterization and analysis of benzhydryl isothiocyanate would
involve synthesis, purification, and subsequent spectroscopic and spectrometric analysis.
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General Experimental Workflow for Benzhydryl Isothiocyanate Analysis
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Caption: A generalized workflow for the synthesis and characterization of benzhydryl
isothiocyanate.

Conclusion and Future Directions

Benzhydryl isothiocyanate is a well-defined chemical entity with established physical and
spectroscopic properties. However, there is a significant gap in the scientific literature regarding
its biological activities and mechanisms of action. Given the extensive research on the
anticancer and other therapeutic properties of the structurally related benzyl isothiocyanate,
benzhydryl isothiocyanate represents a promising yet underexplored molecule for drug
discovery and development.

Future research should focus on:
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« In vitro screening: Assessing the cytotoxic, anti-proliferative, and anti-inflammatory activities
of benzhydryl isothiocyanate in various cell lines.

e Mechanism of action studies: Investigating the effects of benzhydryl isothiocyanate on key
cellular signaling pathways implicated in disease, drawing parallels and distinctions with
benzyl isothiocyanate.

o Pharmacokinetic and in vivo studies: Evaluating the absorption, distribution, metabolism,
excretion, and efficacy of benzhydryl isothiocyanate in animal models.

A thorough investigation into the biological properties of benzhydryl isothiocyanate is
warranted to determine its potential as a novel therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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